6-fluoro-1-methyl-1H-indazole-7-carboxylic acid

• IUPAC Name: 6-fluoro-1-methylindazole-7-carboxylic acid
• InChI: InChI=1S/C9H7FN2O2/c1-12-8-5(4-11-12)2-3-6(10)7(8)9(13)14/h2-4H,1H3,(H,13,14)
• InChI Key: ILOIDZAGOYWRCM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2C(=O)O)F)C=N1
• Molecular Formula: C9H7FN2O2
• Molecular Weight: 194.16 g/mol
• CAS RN: 1537363-52-2

Description

“6-fluoro-1-methyl-1H-indazole-7-carboxylic acid” is a heterocyclic aromatic organic compound. It has a molecular weight of 194.17. The compound is typically stored at room temperature in an inert atmosphere.

Molecular Structure Analysis

The InChI code for “6-fluoro-1-methyl-1H-indazole-7-carboxylic acid” is 1S/C9H7FN2O2/c1-12-8-3-5 (10)2-6 (9 (13)14)7 (8)4-11-12/h2-4H,1H3, (H,13,14). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

“6-fluoro-1-methyl-1H-indazole-7-carboxylic acid” is a solid compound.

Scientific Research Applications

Anticancer Potential

• Researchers have explored the anticancer properties of 6-fluoro-1-methyl-1H-indazole-7-carboxylic acid. .

Anti-Inflammatory Activity

• The indazole scaffold has been associated with anti-inflammatory effects. .

Antimicrobial Properties

• Imidazole derivatives often exhibit antimicrobial activity. .

Enzyme Inhibition

• Some indazole derivatives act as enzyme inhibitors. .

Drug Design and Optimization

• .

Biochemical Studies

• .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing its dust/fume/gas/mist/vapors/spray and using it only outdoors or in a well-ventilated area.

Future Directions

Indazole-containing compounds have sparked great interest due to their wide variety of biological properties. Much effort has been spent in recent years to develop synthetic approaches to indazoles. Given the medicinal importance of indazole, it’s likely that research into compounds like “6-fluoro-1-methyl-1H-indazole-7-carboxylic acid” will continue in the future.

Mechanism of Action

Target of Action

It is known that indole derivatives, which are structurally similar to indazoles, bind with high affinity to multiple receptors . This suggests that 6-fluoro-1-methyl-1H-indazole-7-carboxylic acid may also interact with various biological targets.

Mode of Action

Indole derivatives, a related class of compounds, have been found to exhibit a range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that 6-fluoro-1-methyl-1H-indazole-7-carboxylic acid may interact with its targets in a way that modulates these biological processes.

Biochemical Pathways

Given the broad spectrum of biological activities exhibited by indole derivatives , it is plausible that 6-fluoro-1-methyl-1H-indazole-7-carboxylic acid could influence a variety of biochemical pathways.

Result of Action

Indole derivatives have been found to exhibit a range of biological activities , suggesting that 6-fluoro-1-methyl-1H-indazole-7-carboxylic acid may have similar effects.